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Compound of Interest

Compound Name: 4-Cyanophenylacetic acid

Cat. No.: B181627

4-Cyanophenylacetic acid is a solid organic compound whose primary hazards stem from its
cyano (-C=N) group and its potential for irritation. The cyano group imparts toxicity
characteristic of cyanide compounds, which can be harmful if ingested, inhaled, or absorbed
through the skin.[1] The compound itself is also a known skin and eye irritant.[2]

A critical, and potentially fatal, hazard is the generation of highly toxic hydrogen cyanide (HCN)
gas if the compound comes into contact with acids.[3][4] Therefore, protocols must be designed
to rigorously prevent such mixing.

Table 1: Chemical and Hazard Identification
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Property Information

Chemical Name 4-Cyanophenylacetic acid

CAS Number 5462-71-5

Molecular Formula CoH7NO2

Physical Form Solid, white to pale brown powder[5]
GHS Hazard Statements H302: Harmful if swallowed[2]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H332: Harmful if inhaled[1]

Signal Word Warning[2]

The Hierarchy of Controls: A Foundational Safety
Principle

Personal Protective Equipment (PPE) is the final line of defense. Its effectiveness depends on
the implementation of preceding control measures. Before any work begins, the following
hierarchy must be considered, with the goal of implementing the highest level of protection
feasible.
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Hierarchy of Controls

Elimination

(Remove the hazard)

Substitution
(Replace with a less hazardous chemical)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

- Check Eyewash/Shower

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Emergency Exposure Response

Exposure Occurs

Alert Others & Call 911

!

Remove Victim from Area
(If safe to do so)

!

Decontaminate
- Remove Clothing
- Use Shower/Eyewash for 15 min

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hazard Assessment: Understanding the Risks of 4-
Cyanophenylacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181627#personal-protective-equipment-for-handling-
4-cyanophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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